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Introduction
Systemin, an 18-amino acid polypeptide, is a key plant hormone in the Solanaceae family that

plays a crucial role in mediating systemic defense responses against herbivores and

pathogens.[1][2][3] Its application to crops can trigger a cascade of defensive mechanisms,

enhancing the plant's innate resistance. This document provides detailed application notes and

protocols for utilizing exogenous systemin to bolster crop protection, based on current

scientific findings.

Systemin is processed from a 200-amino acid precursor protein called prosystemin.[2][4]

When a plant is wounded, for instance by an insect herbivore, systemin is released and

travels systemically through the plant, primarily via the phloem.[4][5] This triggers a signaling

cascade that leads to the production of various defense-related compounds, most notably

proteinase inhibitors.[4][6] These inhibitors interfere with the digestive processes of insect

larvae, thereby reducing their growth and survival.[7]

Systemin Signaling Pathway
The application of exogenous systemin initiates a well-defined signaling pathway, activating a

broad spectrum of defense genes. Upon binding to its receptor, SYR1, a leucine-rich repeat
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receptor kinase on the cell surface, systemin triggers a series of intracellular events.[8][9] This

includes the activation of a MAP kinase cascade and a phospholipase A2, leading to the

release of linolenic acid from the cell membrane.[1][10] Linolenic acid is a precursor for the

synthesis of jasmonic acid (JA), a central signaling molecule in plant defense.[2][5][10]

Jasmonic acid then activates the transcription of a wide array of defense-related genes,

including those encoding for proteinase inhibitors.[2][10]
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Figure 1. Simplified Systemin Signaling Pathway.

Quantitative Effects of Exogenous Systemin
Application
The application of exogenous systemin has been shown to have significant quantitative effects

on both insect pest performance and the expression of defense-related genes in plants.
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Parameter Treatment Organism Result Reference

Larval Weight
100 pM Systemin

(hydroponic)

Spodoptera

littoralis

Significant

reduction in

larval weight

compared to

control.

[11]

Larval Survival

Rate

100 pM Systemin

(hydroponic)

Spodoptera

littoralis

Lower survival

rate of larvae

compared to

control.

[11]

Gene Expression

(LoxC)

Systemin

application (24h)
Tomato

Significant

upregulation

compared to

untreated plants.

[12]

Gene Expression

(AOS)

Systemin

application (24h)
Tomato

Significant

upregulation

compared to

untreated plants.

[12]

Proteinase

Inhibitor I & II

Levels

Constitutive

prosystemin

expression

Tomato

Levels exceeding

1 mg/g of dry leaf

weight.

[6]

Fungal Lesion

Size

100 fM ProSys

fragments

Botrytis cinerea

on Tomato

Reduced lesion

size compared to

control.

[13]

Experimental Protocols
Detailed methodologies for the application of exogenous systemin are crucial for reproducible

and effective crop protection strategies.

Protocol 1: Foliar Application of Systemin
This protocol is suitable for direct application to plant leaves to induce a localized and systemic

defense response.
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Materials:

Systemin peptide (synthetic)

Phosphate-buffered saline (PBS) 1X

Micropipette and sterile tips

Spray bottle (for larger scale applications) or dropper

Procedure:

Preparation of Systemin Solution: Prepare a stock solution of systemin in sterile water. For

working solutions, dilute the stock in 1X PBS to the desired final concentration (e.g., 100 fM).

Application:

Small-scale/Leaf-specific: Gently apply small droplets (e.g., 2 µl spots) of the systemin
solution onto the adaxial (upper) surface of intact leaves.

Whole-plant: For broader coverage, use a fine mist spray bottle to evenly apply the

solution to the foliage of the plants.

Control Group: Treat a separate group of plants with 1X PBS solution as a negative control.

Incubation: Place the treated plants in a growth chamber under controlled conditions (e.g.,

23°C, 16:8 h light/dark photoperiod).

Sample Collection: Collect leaf samples at specified time points (e.g., 6, 24, 48 hours post-

treatment) for downstream analysis such as gene expression or protein analysis.

Protocol 2: Root Uptake of Systemin via Hydroponic
Culture
This method allows for continuous and systemic uptake of systemin through the root system.

Materials:
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Hydroponic culture system

Nutrient solution for the specific crop

Systemin peptide

pH meter and EC meter

Procedure:

Plant Acclimatization: Grow plants in the hydroponic system with the standard nutrient

solution until they are well-established.

Systemin Application: Add the systemin peptide directly to the hydroponic nutrient solution

to achieve the desired final concentration (e.g., 100 pM). Ensure thorough mixing.

Control Group: Maintain a separate hydroponic system with plants receiving only the

standard nutrient solution.

Monitoring: Regularly monitor the pH and electrical conductivity (EC) of the nutrient solution

and adjust as necessary.

Bioassays and Analysis: After a designated period of systemin exposure, conduct bioassays

with insect herbivores or collect plant tissues for molecular and biochemical analysis.

Protocol 3: Soil Drench Application of Systemin
This protocol is suitable for applying systemin to soil-grown plants, allowing for uptake through

the roots.

Materials:

Systemin peptide

Water or a suitable buffer (e.g., 0.1X PBS)

Graduated cylinder or beaker

Procedure:
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Preparation of Systemin Solution: Dissolve the systemin peptide in water or a suitable

buffer to the desired concentration (e.g., 100 fM).

Application: Irrigate the soil around the base of the plants with a defined volume of the

systemin solution (e.g., 120 mL per plant).

Control Group: Irrigate a control group of plants with the same volume of water or buffer

without systemin.

Post-application Care: Continue with normal watering and care routines.

Evaluation: Assess the effects of the treatment through insect feeding trials, pathogen

inoculation, or by analyzing the expression of defense-related genes and proteins in the

plant tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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